Cas no 1805104-88-4 (2,4-Bis(trifluoromethyl)-6-methylanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-6-methylanisole
• CAS No: 1805104-88-4
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 5008992
• Update Time: 2025-05-19

2,4-Bis(trifluoromethyl)-6-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-methylanisole

• Inchi： 1S/C10H8F6O/c1-5-3-6(9(11,12)13)4-7(8(5)17-2)10(14,15)16/h3-4H,1-2H3
• InChI Key： BMIKYGBKDPSXIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Bis(trifluoromethyl)-6-methylanisole

2,4-Bis(trifluoromethyl)-6-methylanisole: A Comprehensive Overview

The compound 2,4-Bis(trifluoromethyl)-6-methylanisole (CAS No. 1805104-88-4) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the aromatic ring at positions 2 and 4, along with a methyl group at position 6. The anisole moiety (methoxy group attached to the aromatic ring) further enhances its chemical properties, making it a valuable molecule in both academic and industrial research.

Recent studies have highlighted the importance of trifluoromethyl groups in organic chemistry due to their electron-withdrawing effects and stability. These groups significantly influence the electronic properties of the molecule, making 2,4-Bis(trifluoromethyl)-6-methylanisole a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials. The methyl group at position 6 adds to the molecule's versatility by introducing steric effects that can be exploited in various synthetic pathways.

One of the most notable advancements involving this compound is its role in drug discovery. Researchers have found that 2,4-Bis(trifluoromethyl)-6-methylanisole can serve as a building block for designing bioactive molecules with enhanced pharmacokinetic properties. Its ability to modulate receptor interactions has been extensively studied, particularly in the context of G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic agents.

In addition to its pharmacological applications, this compound has also gained attention in materials science. The trifluoromethyl groups contribute to the molecule's hydrophobicity and thermal stability, making it suitable for use in high-performance polymers and coatings. Recent breakthroughs in polymer chemistry have demonstrated how such molecules can enhance the durability and flexibility of advanced materials used in aerospace and electronics industries.

The synthesis of 2,4-Bis(trifluoromethyl)-6-methylanisole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing the methoxy group and subsequent fluorination reactions to install the trifluoromethyl groups. The development of efficient catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Another area where this compound has shown promise is in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in recent agricultural studies. The trifluoromethyl groups not only enhance the molecule's stability but also improve its bioavailability, making it an attractive option for developing eco-friendly pesticides.

From an environmental perspective, understanding the degradation pathways of 2,4-Bis(trifluoromethyl)-6-methylanisole is crucial for assessing its impact on ecosystems. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound under specific conditions. These findings are essential for developing sustainable practices that minimize environmental contamination.

In conclusion, 2,4-Bis(trifluoromethyl)-6-methylanisole (CAS No. 1805104-88-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool in drug discovery, materials science, and agriculture. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.